Cas no 1805661-76-0 (Methyl 5-cyano-4-ethyl-2-iodophenylacetate)
Methyl 5-cyano-4-ethyl-2-iodophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-cyano-4-ethyl-2-iodophenylacetate
-
- Inchi: 1S/C12H12INO2/c1-3-8-5-11(13)9(4-10(8)7-14)6-12(15)16-2/h4-5H,3,6H2,1-2H3
- InChI Key: PMEXWGCTAAGBIB-UHFFFAOYSA-N
- SMILES: IC1=CC(=C(C#N)C=C1CC(=O)OC)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 297
- XLogP3: 2.9
- Topological Polar Surface Area: 50.1
Methyl 5-cyano-4-ethyl-2-iodophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010002140-250mg |
Methyl 5-cyano-4-ethyl-2-iodophenylacetate |
1805661-76-0 | 97% | 250mg |
475.20 USD | 2021-07-06 | |
| Alichem | A010002140-500mg |
Methyl 5-cyano-4-ethyl-2-iodophenylacetate |
1805661-76-0 | 97% | 500mg |
798.70 USD | 2021-07-06 | |
| Alichem | A010002140-1g |
Methyl 5-cyano-4-ethyl-2-iodophenylacetate |
1805661-76-0 | 97% | 1g |
1,460.20 USD | 2021-07-06 |
Methyl 5-cyano-4-ethyl-2-iodophenylacetate Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on Methyl 5-cyano-4-ethyl-2-iodophenylacetate
Research Briefing on Methyl 5-cyano-4-ethyl-2-iodophenylacetate (CAS: 1805661-76-0) in Chemical Biology and Pharmaceutical Applications
Methyl 5-cyano-4-ethyl-2-iodophenylacetate (CAS: 1805661-76-0) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This ester derivative, characterized by its cyano, ethyl, and iodo functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's unique structural features enable selective modifications, making it a valuable scaffold for medicinal chemistry applications.
Recent advancements in synthetic methodologies have improved the accessibility of Methyl 5-cyano-4-ethyl-2-iodophenylacetate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in palladium-catalyzed cross-coupling reactions, facilitating the efficient synthesis of complex heterocyclic compounds. The iodine moiety at the 2-position allows for further functionalization via Suzuki-Miyaura or Buchwald-Hartwig couplings, expanding its applicability in targeted drug design. Additionally, the ethyl and cyano groups contribute to enhanced lipophilicity and binding affinity, as evidenced in preclinical studies of potential kinase inhibitors.
In pharmaceutical applications, Methyl 5-cyano-4-ethyl-2-iodophenylacetate has shown promise as a precursor in the development of JAK/STAT signaling pathway inhibitors. A 2024 research article in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel analogs exhibiting nanomolar potency against JAK2, with improved selectivity profiles compared to existing therapeutics. The compound's metabolic stability and pharmacokinetic properties are currently under investigation, with preliminary data suggesting favorable oral bioavailability in rodent models.
The chemical biology field has also explored this compound's utility in probe development. Its iodo group enables radiolabeling with iodine-125 for tracer studies, while the ester functionality permits facile conversion to various amide derivatives. Recent work published in ACS Chemical Biology utilized Methyl 5-cyano-4-ethyl-2-iodophenylacetate to develop fluorescent probes for real-time monitoring of enzymatic activity in live cells, demonstrating its versatility beyond traditional pharmaceutical applications.
Ongoing research focuses on optimizing the synthetic routes for Methyl 5-cyano-4-ethyl-2-iodophenylacetate to improve yield and scalability. Recent process chemistry innovations have reduced the number of steps required for its production from commercially available starting materials while maintaining high purity standards (>98%). These developments are particularly relevant for industrial-scale applications, where cost-effectiveness and reproducibility are critical considerations.
Future directions for research involving this compound include exploration of its potential in PROTAC (Proteolysis Targeting Chimera) development and as a building block for covalent inhibitors. The presence of both the iodo and cyano groups offers unique opportunities for strategic modifications that could enhance target engagement and selectivity. As the understanding of its physicochemical properties and biological activities continues to evolve, Methyl 5-cyano-4-ethyl-2-iodophenylacetate is poised to remain an important tool in chemical biology and drug discovery efforts.
1805661-76-0 (Methyl 5-cyano-4-ethyl-2-iodophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)